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Compound of Interest

Compound Name: 4-Amino-2,6-dinitrotoluene

Cat. No.: B7725817 Get Quote

Application Notes & Protocols for 4-Amino-2,6-
dinitrotoluene
These application notes provide a comprehensive guide for the safe handling and storage of 4-
Amino-2,6-dinitrotoluene (4-ADNT), a nitroaromatic compound with significant toxicological

properties. This document is intended for researchers, scientists, and drug development

professionals who may work with this compound. Adherence to these protocols is critical to

ensure personnel safety and maintain the integrity of the chemical.

Understanding 4-Amino-2,6-dinitrotoluene: A Profile
4-Amino-2,6-dinitrotoluene is a primary transformation product of 2,4,6-trinitrotoluene (TNT)

and is formed during biological degradation and reduction processes.[1] It is classified as an

amino-nitrotoluene, where an amino group substitutes the 2,6-dinitrotoluene at the 4th position.

[2][3] While it has roles as an explosive, a fungal xenobiotic metabolite, and a marine

metabolite, its presence is often indicative of environmental contamination from munitions.[2][3]

[4]

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 4-ADNT is fundamental to

its safe handling.
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Property Value Source

Molecular Formula C7H7N3O4 PubChem[2]

Molecular Weight 197.15 g/mol PubChem[2]

Appearance Solid Haz-Map[5]

Melting Point 171 °C ECHEMI[3]

Boiling Point 382.6±37.0 °C (Predicted) ECHEMI[3]

Vapor Pressure 0.00004 mmHg Haz-Map[5]

Toxicological Hazards
4-ADNT is a hazardous substance with significant acute and chronic health risks. The primary

hazards are summarized below.

Hazard Class GHS Classification Key Effects Source

Acute Toxicity (Oral)
H301: Toxic if

swallowed

Harmful or fatal if

ingested.

PubChem[2], Chem

Service[6]

Acute Toxicity

(Dermal)

H311: Toxic in contact

with skin

Can be absorbed

through the skin,

causing systemic

toxicity.

PubChem[2], Chem

Service[6]

Acute Toxicity

(Inhalation)
H331: Toxic if inhaled

Inhalation of dust can

be harmful or fatal.

PubChem[2], Chem

Service[6]

Specific Target Organ

Toxicity (Repeated

Exposure)

H373: May cause

damage to organs

through prolonged or

repeated exposure

The liver is a primary

target organ.

PubChem[2], Chem

Service[6]

Other Potential

Hazards

May induce

methemoglobinemia.

Reduces the blood's

ability to carry oxygen.
Haz-Map[5]
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The toxicity of nitroaromatic compounds is linked to the electron-withdrawing nature of the nitro

group, which makes them resistant to oxidative degradation and prone to reduction into

carcinogenic aromatic amines.[4]

Laboratory Handling Protocols
A systematic approach to handling 4-ADNT is essential to minimize exposure and prevent

contamination.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-ADNT:

Gloves: Nitrile or other chemically resistant gloves. Always double-glove.

Eye Protection: Chemical safety goggles. A face shield is recommended when handling

larger quantities.

Lab Coat: A flame-resistant lab coat is recommended. Ensure it is fully buttoned.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with appropriate cartridges for organic vapors and particulates is required.

Engineering Controls
All handling of solid 4-ADNT must be performed in a certified chemical fume hood to prevent

inhalation of dust particles.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment and waste containers readily available.

Weighing: When weighing, use a balance inside the fume hood or in a designated weighing

enclosure. Use anti-static weighing paper.

Dissolving: If preparing solutions, add the solid 4-ADNT to the solvent slowly to avoid

splashing.
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Post-Handling: After handling, decontaminate all surfaces with an appropriate solvent (e.g.,

acetone, followed by soap and water). Dispose of all contaminated disposables in a

designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage Protocols
Proper storage is crucial to maintain the stability of 4-ADNT and prevent hazardous situations.

[7]

Storage Conditions
Parameter Recommendation Rationale

Temperature 15-25°C
Avoids thermal decomposition.

[7]

Ventilation Store in a well-ventilated area.
Prevents accumulation of any

potential vapors.[6][7]

Light Protect from direct sunlight.
Light can promote

degradation.

Inert Atmosphere

For long-term storage,

consider storing under nitrogen

or argon.

Prevents oxidation.[7]

Segregation of Incompatible Materials
4-ADNT must be stored separately from the following materials to prevent dangerous reactions:

[7]

Strong bases

Strong acids

Oxidizing agents

Reducing agents
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Container Labeling
All containers of 4-ADNT must be clearly labeled with:

Chemical Name: 4-Amino-2,6-dinitrotoluene

CAS Number: 19406-51-0

Hazard Pictograms (e.g., Skull and Crossbones, Health Hazard)

Date Received

Date Opened

Emergency Procedures
Spills

Evacuate: Immediately evacuate the area.

Isolate: Prevent access to the spill area.

Ventilate: Ensure the area is well-ventilated.

PPE: Don appropriate PPE before attempting cleanup.

Cleanup: For small spills, carefully sweep up the solid material using non-sparking tools and

place it in a labeled hazardous waste container. For larger spills, contact your institution's

environmental health and safety department.

Exposure
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[6]

Waste Disposal
All waste containing 4-ADNT, including contaminated PPE and cleaning materials, must be

disposed of as hazardous waste in accordance with local, state, and federal regulations. Do not

dispose of 4-ADNT down the drain.

Visual Workflow Guides
The following diagrams illustrate key workflows for handling and storing 4-Amino-2,6-
dinitrotoluene.

Preparation Handling (in Fume Hood) Post-Handling Cleanup

Clean & Unclutter Work Area Gather Equipment & Waste Containers Don Full PPE Weigh Compound Prepare Solution (if needed) Decontaminate Surfaces Dispose of Contaminated Items Remove PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Amino-2,6-dinitrotoluene.
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Environmental Conditions
Chemical Segregation

Container Management

Designated Storage Area

Temperature: 15-25°C Well-Ventilated Protect from Light

Separate from:
- Strong Acids/Bases

- Oxidizers
- Reducers

Properly Labeled Container

Tightly Closed

Click to download full resolution via product page

Caption: Key parameters for the safe storage of 4-Amino-2,6-dinitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7725817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

